Cas no 76197-90-5 (tert-butyl 4-isocyanatobutanoate)

• Product Name: tert-butyl 4-isocyanatobutanoate
• CAS No: 76197-90-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD24451067
• CID: 4176977
• PubChem ID: 20525055
• Update Time: 2025-10-31

tert-butyl 4-isocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-isocyanato-, 1,1-dimethylethyl ester
• tert-butyl 4-isocyanatobutanoate
• 76197-90-5
• DB-145457
• EN300-302164
• 3-tert-butoxycarbonylpropyl isocyanate
• SKOSBBQOIJQBGE-UHFFFAOYSA-N
• BDA19790
• 871-475-7
• SCHEMBL11241248
• tert-butyl4-isocyanatobutanoate

• MDL： MFCD24451067
• Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)5-4-6-10-7-11/h4-6H2,1-3H3
• InChI Key： SKOSBBQOIJQBGE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCCN=C=O

Computed Properties

• Exact Mass: 185.10519334Da
• Monoisotopic Mass: 185.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 4-isocyanatobutanoate

tert-butyl 4-isocyanatobutanoate (CAS No. 76197-90-5): A Comprehensive Overview

tert-butyl 4-isocyanatobutanoate (CAS No. 76197-90-5) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique structure and properties, has garnered considerable attention in recent years due to its potential in various research and industrial settings.

The chemical structure of tert-butyl 4-isocyanatobutanoate is defined by the presence of an isocyanate group (-N=C=O) attached to a butanoate ester. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. This combination of functional groups makes tert-butyl 4-isocyanatobutanoate an attractive candidate for a wide range of chemical reactions and synthetic processes.

In the realm of organic synthesis, tert-butyl 4-isocyanatobutanoate serves as a valuable building block for the preparation of complex molecules. Its reactivity with amines and alcohols allows for the formation of ureas and carbamates, respectively. These derivatives have found applications in the development of new materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted the use of isocyanates in click chemistry reactions, further expanding their utility in synthetic methodologies.

The biological activity of tert-butyl 4-isocyanatobutanoate has also been a subject of interest. Isocyanates are known to form covalent bonds with nucleophilic groups such as amines and thiols, which can lead to modifications in proteins and other biomolecules. This property has been exploited in the design of targeted drug delivery systems and in the development of bioconjugates for therapeutic applications. For instance, researchers have utilized isocyanates to create prodrugs that are activated by specific enzymes in target tissues, thereby enhancing their efficacy and reducing side effects.

In the pharmaceutical industry, tert-butyl 4-isocyanatobutanoate plays a crucial role in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl group's steric hindrance can improve the stability and solubility of APIs, making them more suitable for formulation into various dosage forms such as tablets, capsules, and injectables. Additionally, the isocyanate functionality can be used to introduce functional groups that enhance the pharmacological properties of drugs, such as increased potency or improved bioavailability.

The environmental impact of tert-butyl 4-isocyanatobutanoate has also been studied to ensure its safe use in industrial processes. Research has shown that proper handling and disposal methods can minimize any potential risks associated with its use. Moreover, efforts are underway to develop greener synthetic routes for the production of isocyanates, aiming to reduce environmental footprint and improve sustainability.

In conclusion, tert-butyl 4-isocyanatobutanoate (CAS No. 76197-90-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties make it an indispensable tool in organic synthesis, biological research, and pharmaceutical development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.